Cas no 897757-93-6 (N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)
N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- Ethanediamide, N1-(2,4-difluorophenyl)-N2-[2-[2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
- N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
-
- Inchi: 1S/C20H14F3N5O2S/c21-12-3-1-11(2-4-12)17-26-20-28(27-17)14(10-31-20)7-8-24-18(29)19(30)25-16-6-5-13(22)9-15(16)23/h1-6,9-10H,7-8H2,(H,24,29)(H,25,30)
- InChI Key: SKXTUSMYIOLCBO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(F)C=C1F)(=O)C(NCCC1N2C(SC=1)=NC(C1=CC=C(F)C=C1)=N2)=O
N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2029-0750-2μmol |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-5μmol |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-10μmol |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-20μmol |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-1mg |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-2mg |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-3mg |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-4mg |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-5mg |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2029-0750-10mg |
N'-(2,4-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide |
897757-93-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
Introduction to N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS No. 897757-93-6)
N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 897757-93-6, represents a convergence of fluorinated aromatic rings and heterocyclic scaffolds, which are known for their diverse pharmacological properties.
The molecular framework of this compound features a central ethanediamide moiety, which is flanked by two distinct pharmacophoric units: a 2,4-difluorophenyl group and a complex 1,2,4-triazolo[3,2-b][1,3]thiazole derivative. The presence of fluorine atoms in the 2,4-difluorophenyl group enhances the compound's lipophilicity and metabolic stability, while the triazolo-thiazole scaffold introduces additional binding pockets that can interact with biological targets. This combination of structural features makes N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide a promising candidate for further investigation in drug discovery.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the properties of fluorinated heterocycles. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The structural motif of N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide aligns well with this trend, as it incorporates elements that have been previously identified as key contributors to biological activity.
One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The 1,2,4-triazolo-thiazole scaffold is known to exhibit binding affinity for enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. Additionally, the fluorinated phenyl ring can engage with receptors and transporters involved in cellular signaling. This dual-targeting capability suggests that N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide may serve as a versatile scaffold for the development of multi-modal therapies.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 1,2,4-triazolo-thiazole moiety is particularly challenging due to its sensitive nature and the need for regioselective functionalization. However, recent advances in synthetic methodology have made it possible to construct such complex scaffolds with greater efficiency. These advancements have not only improved the accessibility of N'-(2,
897757-93-6 (N'-(2,4-difluorophenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)